(5S)-5-phenyl-1,3-oxazolidin-2-one
Overview
Description
(5S)-5-Phenyl-1,3-oxazolidin-2-one is a synthetic compound belonging to the oxazolidinone class of compounds. It has been studied extensively due to its wide variety of applications in the field of medicinal chemistry. It is a chiral compound, meaning that it has two enantiomers, (S)- and (R)-(5S)-5-phenyl-1,3-oxazolidin-2-one, which have distinct properties. (S)-(5S)-5-phenyl-1,3-oxazolidin-2-one is the most studied enantiomer and has been used in a variety of research applications.
Scientific Research Applications
(5S)-5-Phenyl-1,3-oxazolidin-2-one has been studied extensively for its potential applications in medicinal chemistry. It has been used as a chiral auxiliary in asymmetric synthesis, as a ligand in asymmetric catalysis, and as a chiral building block for the synthesis of complex molecules. It has also been used in the synthesis of chiral drugs and has been studied for its potential use in drug delivery systems.
Mechanism of Action
The mechanism of action of (5S)-5-phenyl-1,3-oxazolidin-2-one is not fully understood, but it is believed to involve the formation of a complex between the compound and its target molecule. This complex formation is thought to be responsible for the compound’s ability to bind to its target molecule, thus allowing the compound to exert its pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have anti-inflammatory and anti-cancer activities in animal models. It has also been shown to have antibacterial and antifungal activities. In addition, it has been shown to have neuroprotective effects in animal models of Parkinson’s disease.
Advantages and Limitations for Lab Experiments
The use of (5S)-5-phenyl-1,3-oxazolidin-2-one in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively inexpensive. It is also stable in aqueous solution and can be used in a wide range of pH conditions. However, it is not very soluble in organic solvents and can be difficult to purify.
Future Directions
There are several potential future directions for the study of (5S)-5-phenyl-1,3-oxazolidin-2-one. These include further investigations into its potential therapeutic applications, such as its use as an anti-cancer agent or as a drug delivery system. Additionally, further research could be conducted into its biochemical and physiological effects, as well as its mechanism of action. Finally, further studies could be conducted into its potential use as a chiral building block for the synthesis of complex molecules.
Synthesis Methods
The synthesis of (5S)-5-phenyl-1,3-oxazolidin-2-one is relatively simple and can be achieved in a few steps. The first step involves reacting an aldehyde with a primary amine in the presence of a strong base to form an imine. The imine is then reacted with a carboxylic acid to form an oxazolidinone. Finally, the oxazolidinone is reacted with an alkylating agent to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5S)-5-phenyl-1,3-oxazolidin-2-one involves the reaction of phenyl isocyanate with ethyl glyoxylate in the presence of a base to form the intermediate, 5-phenyl-2-oxazolidinone. This intermediate is then treated with a reducing agent, such as lithium aluminum hydride, to yield the final product.", "Starting Materials": [ "Phenyl isocyanate", "Ethyl glyoxylate", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Phenyl isocyanate is added to a solution of ethyl glyoxylate in the presence of a base, such as sodium hydroxide.", "Step 2: The mixture is stirred at room temperature for several hours to allow for the formation of the intermediate, 5-phenyl-2-oxazolidinone.", "Step 3: The intermediate is then treated with a reducing agent, such as lithium aluminum hydride, to yield the final product, (5S)-5-phenyl-1,3-oxazolidin-2-one." ] } | |
CAS RN |
186343-35-1 |
Molecular Formula |
C9H9NO2 |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
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